2,4-dimethoxy-N-(6-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)pyridazin-3-yl)benzamide

• IUPAC Name: 2,4-dimethoxy-N-[6-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylpyridazin-3-yl]benzamide
• InChI: InChI=1S/C19H22N4O4S/c1-26-13-5-6-14(15(11-13)27-2)19(25)20-16-7-8-17(22-21-16)28-12-18(24)23-9-3-4-10-23/h5-8,11H,3-4,9-10,12H2,1-2H3,(H,20,21,25)
• InChI Key: XFDQBJSGUXARNI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=NN=C(C=C2)SCC(=O)N3CCCC3)OC
• Molecular Formula: C19H22N4O4S
• Molecular Weight: 402.5 g/mol
• CAS No.: 1040647-70-8

Description

2,4-dimethoxy-N-(6-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)pyridazin-3-yl)benzamide is a useful research compound. Its molecular formula is C19H22N4O4S and its molecular weight is 402.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of action

The compound contains a pyrrolidine ring , which is a common structure in many biologically active compounds. Pyrrolidine derivatives have been found to bind with high affinity to multiple receptors , which could suggest that “2,4-dimethoxy-N-(6-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)pyridazin-3-yl)benzamide” might interact with various biological targets.

Mode of action

The exact mode of action would depend on the specific targets that this compound interacts with. Given the presence of the pyrrolidine ring, it’s possible that it might interact with targets in a way similar to other pyrrolidine derivatives .

Biochemical pathways

Without specific information on the compound’s targets, it’s difficult to predict the exact biochemical pathways it might affect. Pyrrolidine derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its specific chemical structure. Pyrrolidine derivatives are known to efficiently explore the pharmacophore space due to sp3-hybridization , which might influence the ADME properties of “this compound”.

Result of action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. As mentioned, pyrrolidine derivatives have been associated with a wide range of biological activities .